Cas no 358656-27-6 ((2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 358656-27-6
• MF: C₁₇H₁₅FO₂
• MW: 270.298208475113
• CID: 4713457
• Update Time: 2025-10-28

(2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

• Inchi： 1S/C17H15FO2/c1-2-20-17-6-4-3-5-14(17)9-12-16(19)13-7-10-15(18)11-8-13/h3-12H,2H2,1H3/b12-9+
• InChI Key： WCLPHPVQDUDMMS-FMIVXFBMSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Topological Polar Surface Area: 26.3

Additional information on (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS No. 358656-27-6)

(2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS No. 358656-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This α,β-unsaturated ketone derivative exhibits unique structural features, including an ethoxy-substituted phenyl ring and a fluorophenyl moiety, which contribute to its diverse applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially in the development of anti-inflammatory and anticancer agents.

The compound's molecular structure (C17H15FO2) features a conjugated system between the carbonyl group and the vinyl group, which influences its electronic properties and reactivity. This characteristic makes it valuable for studying structure-activity relationships in medicinal chemistry. Recent studies have explored its role as a Michael acceptor in biological systems, a property that could be leveraged for targeted drug design. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) groups creates interesting electronic effects that researchers are investigating for various applications.

In the field of organic electronics, (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one has shown promise as a building block for photoactive materials. Its ability to undergo photo-induced electron transfer makes it potentially useful in organic photovoltaics and light-emitting diodes. The compound's fluorescence properties are also being studied for potential applications in bioimaging and sensor development.

The synthesis of 358656-27-6 typically involves a Claisen-Schmidt condensation between appropriate aromatic aldehydes and ketones. Researchers have developed various green chemistry approaches to optimize its production, addressing growing concerns about sustainable synthesis in the chemical industry. These methods often focus on reducing organic solvent use and improving atom economy, aligning with current trends in environmentally friendly chemical production.

From a pharmacological perspective, the fluorophenyl group in (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one is particularly noteworthy. Fluorine substitution is a common strategy in drug design to improve metabolic stability and membrane permeability. This has led to increased research interest in the compound's potential as a lead structure for developing new therapeutic agents, especially in areas like neurodegenerative diseases and metabolic disorders.

The compound's crystal structure and supramolecular interactions have been extensively studied, revealing interesting packing motifs that could inform the design of new functional materials. These studies often employ advanced techniques like X-ray crystallography and computational modeling, reflecting the interdisciplinary nature of modern chemical research.

In the context of intellectual property, CAS 358656-27-6 appears in several patents related to medicinal chemistry and material science applications. This highlights its commercial potential and the growing interest from pharmaceutical and technology companies. The compound's versatility makes it a valuable asset in drug discovery pipelines and advanced material development programs.

Quality control of (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one typically involves HPLC analysis and spectroscopic characterization (NMR, IR, MS). These analytical methods ensure the compound meets the stringent purity requirements for research and potential commercial applications. Recent advances in analytical chemistry have enabled more precise characterization of such complex molecules.

The global market for specialized compounds like 358656-27-6 is expanding, driven by increasing R&D investments in pharmaceuticals and advanced materials. Suppliers are responding to this demand by offering the compound in various quantities and purity grades, from milligram-scale for research to kilogram quantities for industrial applications. This availability supports its growing use across multiple scientific disciplines.

Future research directions for (2E)-3-(2-Ethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one may explore its potential in catalysis, as a ligand in transition metal complexes, or as a component in smart materials. The compound's structural features offer numerous possibilities for chemical modification, allowing researchers to tailor its properties for specific applications. This adaptability ensures its continued relevance in scientific research and technological development.

Safety considerations for handling CAS 358656-27-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the latest safety data sheets for specific handling guidelines.